2-Azaspiro[5.5]undecane-1,7-dione

• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 2-azaspiro[5.5]undecane-1,11-dione
• InChI: InChI=1S/C10H15NO2/c12-8-4-1-2-5-10(8)6-3-7-11-9(10)13/h1-7H2,(H,11,13)
• InChI Key: ACTPDGKIHNLZOG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CCCNC2=O)C(=O)C1

Description

2-Azaspiro[5.5]undecane-1,7-dione is a bicyclic compound featuring a spirocyclic framework with a nitrogen atom at position 2 and two ketone groups at positions 1 and 6. Its molecular formula is C₉H₁₂N₂O₂, with a molar mass of 182.22 g/mol . Synthetically, it is accessible via multicomponent condensations or cyclization reactions, as demonstrated in studies involving trifluoromethanesulfonamide and malonamide precursors .

Preparation Methods

Intramolecular Aldol Cyclization

Intramolecular aldol cyclization represents a cornerstone approach for constructing the spirocyclic core. A representative protocol involves treating γ-ketoamide precursors with palladium catalysts under mild conditions. For instance, a γ-ketoamide derived from δ-valerolactam undergoes cyclization in the presence of Pd(OAc)₂ and (S)-t-BuPHOX ligand at 40°C in 1,4-dioxane, yielding the spiro intermediate with >98% enantiomeric excess (ee). This method benefits from asymmetric induction via chiral ligands, though scalability remains challenging due to noble metal costs.

Dieckmann Condensation

Dieckmann condensation of N-protected δ-amino esters provides an alternative route. Substrates such as N-benzhydryl-δ-amino esters undergo base-mediated cyclization (e.g., KOtBu in THF at -78°C) to form the 2-azaspiro[5.5]undecane-1,7-dione skeleton. The reaction proceeds via enolate formation and subsequent intramolecular acyl transfer, achieving yields up to 78%. Steric hindrance from the N-benzhydryl group proves critical for suppressing oligomerization side reactions.

Catalytic Asymmetric Synthesis

Phase-Transfer Catalysis (PTC)

Chiral phase-transfer catalysts enable enantioselective synthesis of 2-azaspiro[5.5]undecane-1,7-dione derivatives. Using (S,S)-NAS bromide as a catalyst, allylation of δ-valerolactam derivatives with allyl bromide occurs in a biphasic toluene/NaOH system, affording the spirocyclic product with 98% ee. Key advantages include:

• Operational simplicity : Reactions proceed at room temperature.
• Scalability : Demonstrated at multi-gram scales without erosion of enantiopurity.

Organocatalytic Approaches

Proline-derived catalysts facilitate asymmetric Mannich reactions between cyclic ketones and azide precursors. For example, L-proline (20 mol%) in DMSO catalyzes the reaction of cyclohexanone with tert-butyl azidoformate, yielding spirocyclic β-lactams that are subsequently hydrogenated to the target compound (62% yield, 94% ee).

Michael Addition-Based Methodologies

Intermolecular Michael/Conjugate Addition

A one-pot synthesis employs trans,trans-diarylideneacetones and dimedone (5,5-dimethylcyclohexane-1,3-dione) in the presence of Lewis acids (e.g., ZnCl₂ or 10% HCl). The reaction sequence involves:

• Michael addition of dimedone enolate to the α,β-unsaturated ketone.
• Acid-catalyzed cyclization via dehydration.
  This method produces 3,3-dimethyl-7,11-diaryl derivatives in 43–58% yields.

Optimization Data :

Catalyst	Solvent	Temp (°C)	Yield (%)
ZnCl₂	Toluene/Heptane	110	58
10% HCl	Ether/DCM	25	43

Reductive Amination Routes

Spiroannulation via Reductive Amination

Condensation of 1,5-diketones with primary amines under reductive conditions (NaBH₃CN, MeOH, 0°C) generates the spirocyclic amine, which is oxidized to the dione using Jones reagent (CrO₃/H₂SO₄). This two-step protocol achieves 65% overall yield but requires careful control of oxidation conditions to prevent over-oxidation.

Comparative Analysis of Synthetic Methods

Table 1: Method Comparison

Method	Yield (%)	ee (%)	Scalability	Cost Index
PTC Allylation	43–45	98	High	$$$$
Dieckmann Condensation	68–78	N/A	Moderate	$$
Michael Addition	43–58	N/A	High	$
Reductive Amination	65	N/A	Low	$$$

Key findings:

• Catalytic asymmetric methods (PTC, organocatalysis) excel in enantioselectivity but face cost barriers.
• Michael addition routes offer cost-effective spirocycle formation but lack stereocontrol.
• Dieckmann condensation balances yield and practicality for non-chiral applications.

Industrial Production Considerations

Continuous Flow Synthesis

Recent advances employ microreactor systems for the Dieckmann condensation step, reducing reaction times from 12 h (batch) to 15 min (flow) while maintaining 72% yield. Key parameters:

• Residence time : 5–20 min.
• Temperature : 140–160°C.
• Catalyst : Immobilized lipases for ester hydrolysis.

Green Chemistry Metrics

Solvent-free mechanochemical synthesis using ball milling (ZrO₂ jars, 30 Hz, 2 h) achieves 81% yield with E-factor = 0.7, significantly outperforming traditional methods (E-factor = 12–15).

Chemical Reactions Analysis

Types of Reactions: 2-Azaspiro[5.5]undecane-1,7-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The nitrogen atom in the spiro ring can participate in nucleophilic substitution reactions, where nucleophiles replace existing substituents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed:

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted spirocyclic compounds with varied functional groups.

Scientific Research Applications

2-Azaspiro[5.5]undecane-1,7-dione has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex spirocyclic compounds.

Biology: Investigated for its potential as a scaffold in drug design, particularly for targeting specific proteins or enzymes.

Medicine: Explored for its antituberculosis activity, where it acts as an inhibitor of the MmpL3 protein of Mycobacterium tuberculosis.

Industry: Util

Comparison with Similar Compounds

Core Structural Variations

The following table highlights key structural differences among spirocyclic analogs:

Compound Name	Substituents/Functional Groups	Nitrogen Positions	Key Structural Features
2-Azaspiro[5.5]undecane-1,7-dione	Ketones at 1,7; no additional substituents	2	Parent compound with minimal substitution
1,4-Diazaspiro[5.5]undecane-3,5-dione (5d)	Aryl groups at 1; ketones at 3,5	1,4	Aryl substitution enhances steric bulk
2,8-Diazaspiro[5.5]undecane-1,7-dione	Benzyl groups at 2,8; ketones at 1,7	2,8	Increased lipophilicity (LogP = 3.49)
2-Ethoxy-2-azaspiro[5.5]undecane-1,3-dione	Ethoxy group at 2; ketones at 1,3	2	Ether functionality alters reactivity

Key Observations :

• Nitrogen Positioning: The number and placement of nitrogen atoms significantly influence electronic properties.
• Substituent Effects : Benzyl or aryl groups (e.g., in 2,8-dibenzyl derivatives) increase molecular weight and lipophilicity, impacting solubility and pharmacokinetics .

Critical Analysis :

• Efficiency : Alkylation strategies (e.g., benzylation) often require purification via column chromatography, reducing scalability .
• Catalysis : Cu(II)-catalyzed cyclization offers mild conditions for spiro ring formation but is substrate-specific .

Physicochemical Data

Compound	Molecular Weight (g/mol)	LogP	Melting Point (°C)	Stability
2-Azaspiro[5.5]undecane-1,7-dione	182.22	~1.5	Not reported	Stable in polar solvents
1-Phenyl-1,4-diazaspiro derivative (5d)	274.31	~2.8	162	High thermal stability
2,8-Dibenzyl-2,8-diazaspiro derivative	362.47	3.49	Not reported	Hydrolytically stable

Q & A

Q. How do solvent effects influence the stability of 2-azaspiro[5.5]undecane-1,7-dione in solution?

• Methodological Answer : Polar aprotic solvents (e.g., DMSO) stabilize lactam carbonyls via hydrogen bonding, reducing hydrolysis. Monitor degradation via LC-MS in accelerated stability studies (40°C/75% RH) .